Cas no 72447-43-9 (Ammonium Dodecanedioate Dibasic)

• Product Name: Ammonium Dodecanedioate Dibasic
• CAS No: 72447-43-9
• MF: C₁₂H₂₈N₂O₄
• MW: 264.361723899841
• CID: 549594
• PubChem ID: 24860516
• Update Time: 2025-10-18

Ammonium Dodecanedioate Dibasic Chemical and Physical Properties

Names and Identifiers

• Dodecanedioic acid,ammonium salt (1:2)
• azane,dodecanedioic acid
• Ammonium dodecanedioate dibasic
• dodecanedioic acid, diammonium salt
• 72447-43-9
• AS-16113
• AKOS037643388
• Dodecanedioic acid diammonium salt, 97%
• Dodecanedioic acid diammonium salt
• Decane-1,10-dicarboxylic acid diammonium salt
• GPEVMRFAFMVKHK-UHFFFAOYSA-N
• DODECANEDIOIC ACID DIAMINE
• Ammonium Dodecanedioate Dibasic

• MDL： MFCD00075116
• Inchi： 1S/C12H22O4.2H3N/c13-11(14)9-7-5-3-1-2-4-6-8-10-12(15)16;;/h1-10H2,(H,13,14)(H,15,16);2*1H3
• InChI Key： GPEVMRFAFMVKHK-UHFFFAOYSA-N
• SMILES： OC(CCCCCCCCCCC(=O)O)=O.N.N

Computed Properties

• Exact Mass: 264.20490738g/mol
• Monoisotopic Mass: 264.20490738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 11
• Complexity: 179
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 76.6Ų

Experimental Properties

• Color/Form: No data available
• Density: No data available
• Melting Point: 170 °C (dec.) (lit.)
• Boiling Point: No data available
• Flash Point: No data available
• Vapor Pressure: No data available

Ammonium Dodecanedioate Dibasic Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• FLUKA BRAND F CODES：3
• Hazardous Material Identification：
• Risk Phrases：36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Ammonium Dodecanedioate Dibasic

Comprehensive Guide to Ammonium Dodecanedioate Dibasic (CAS No. 72447-43-9): Properties, Applications, and Industry Insights

Ammonium Dodecanedioate Dibasic (CAS No. 72447-43-9) is a specialized organic compound gaining traction in industrial and research applications due to its unique chemical properties. As a dibasic ammonium salt of dodecanedioic acid, it serves as a versatile intermediate in polymer synthesis, corrosion inhibition, and specialty formulations. This guide explores its molecular characteristics, sustainable applications, and answers frequently searched questions like "Is Ammonium Dodecanedioate biodegradable?" or "How does Ammonium Dodecanedioate compare to other dicarboxylate salts?"

The compound's molecular structure features a 12-carbon aliphatic chain with terminal carboxylate groups neutralized by ammonium ions, giving it superior solubility in aqueous systems compared to free acid forms. Researchers highlight its role in eco-friendly plasticizers, aligning with global trends toward "green chemistry alternatives." Industry reports indicate a 15% annual growth in demand for such sustainable intermediates, particularly in biodegradable polymer production and low-VOC coatings.

In material science, Ammonium Dodecanedioate Dibasic acts as a crystallization modifier for nylon-6,12 synthesis, improving thermal stability—a property frequently queried in technical forums. Its metal-chelating capacity also makes it valuable in water treatment formulations, addressing searches like "non-toxic scale inhibitors." Analytical data shows 98.5% purity grades achieve optimal performance in high-efficiency lubricant additives, a key focus area for automotive manufacturers.

Environmental compatibility studies reveal the compound's readily biodegradable nature (OECD 301B standard), responding to increasing regulatory and consumer interest in "environmentally benign chemicals." This positions it favorably against traditional adipate or phthalate derivatives. Technical whitepapers demonstrate its efficacy as a pH buffer in agricultural adjuvants, with 20% higher foliar absorption than citrate-based systems—answering common queries about "crop protection synergists."

Emerging applications include cosmetic emulsifiers where its low irritation potential meets EU Cosmos standards, a trending topic in personal care R&D. Storage recommendations emphasize anhydrous conditions to prevent caking, a practical concern raised in logistics forums. With a decomposition temperature of 210°C, it outperforms shorter-chain analogs in high-temperature processing scenarios, making it relevant for "heat-resistant composite materials" discussions.

Market analysts project expanded use in bio-based polyamides as brands seek carbon footprint reduction strategies. The compound's dual functionality (surfactant and monomer) addresses two major industry needs simultaneously, explaining its rising patent filings. Recent innovations utilize its molecular self-assembly properties for nanostructured materials, tapping into the "advanced material design" research wave.

Quality control protocols recommend HPLC-UV analysis for precise quantification, a technical detail often sought by QC professionals. Its compatibility with polar solvents enables formulations meeting stringent REACH regulations, a critical consideration for EU market access. Comparative studies with sebacate derivatives show 30% better hydrolytic stability in polyurethane applications, answering niche material selection queries.